Cas no 58599-67-0 (4,4,5,6,7,7-Hexafluoro-4,7-dihydro-1,3,2-dioxathiepine)
58599-67-0 structure
Product name:4,4,5,6,7,7-Hexafluoro-4,7-dihydro-1,3,2-dioxathiepine
4,4,5,6,7,7-Hexafluoro-4,7-dihydro-1,3,2-dioxathiepine Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL14342925
- DTXSID80849691
- DTXCID10800432
- VWPHBNDSAGBMIG-UHFFFAOYSA-N
- 58599-67-0
- 4,4,5,6,7,7-Hexafluoro-4,7-dihydro-1,3,2-dioxathiepine
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- Inchi： InChI=1S/C4F6O2S/c5-1-2(6)4(9,10)12-13-11-3(1,7)8
- InChI Key： VWPHBNDSAGBMIG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 225.95231938Da
- Monoisotopic Mass: 225.95231938Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.8Ų
4,4,5,6,7,7-Hexafluoro-4,7-dihydro-1,3,2-dioxathiepine Related Literature
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
58599-67-0 (4,4,5,6,7,7-Hexafluoro-4,7-dihydro-1,3,2-dioxathiepine) Related Products
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